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The piperazine ring, a six-membered heterocycle containing two opposing nitrogen atoms, is a

cornerstone of modern medicinal chemistry, widely regarded as a "privileged scaffold."[1][2] Its
prevalence in numerous FDA-approved drugs stems from its unique physicochemical
properties. The two nitrogen atoms provide a combination of structural rigidity, hydrogen bond
donor and acceptor sites, and a large polar surface area, which often translates to improved
agueous solubility, oral bioavailability, and favorable ADME (Absorption, Distribution,
Metabolism, and Excretion) characteristics.[2] This versatility allows for the development of
bioactive molecules across a vast spectrum of therapeutic areas, including oncology, infectious
diseases, and central nervous system (CNS) disorders.[3][4][5]

When functionalized with a methanesulfonyl (mesyl) group, the resulting N-sulfonylpiperazine
moiety introduces a strong electron-withdrawing group that modulates the basicity of the
adjacent nitrogen and provides a potent hydrogen bond acceptor, further refining the
molecule's interaction with biological targets. The addition of a methyl group at the 2-position of
the piperazine ring introduces a chiral center, increasing structural complexity and providing an
opportunity for stereospecific interactions that can enhance target affinity and selectivity.
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This technical guide provides a comprehensive analysis of the biological potential of the 1-
Methanesulfonyl-2-methylpiperazine core. While this specific molecule is not extensively
documented as a standalone therapeutic agent, it represents a critical structural motif found in
highly active compounds. By examining the synthesis, physicochemical properties, and known
biological activities of structurally related analogues, this document aims to provide
researchers, scientists, and drug development professionals with the foundational knowledge
and experimental frameworks necessary to explore its therapeutic potential.

Section 1: Physicochemical Characteristics and
Synthetic Strategy

The biological activity of a molecule is intrinsically linked to its physical and chemical
properties. The 1-Methanesulfonyl-2-methylpiperazine scaffold combines features that are
highly desirable in drug design.

Physicochemical Profile

The introduction of the methanesulfonyl group to the piperazine ring significantly impacts its
electronic and physical properties. The parent compound, 1-methanesulfonylpiperazine, serves
as a useful baseline for understanding these effects.
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Value (1- .
. . Rationale and Impact of 2-
Property Methanesulfonylpiperazine
| Methyl Group
The addition of a methyl group
) (CH2) increases the molecular
Molecular Weight 164.23 g/mol [6]

weight by approximately 14
Da.

The strongly electron-
withdrawing sulfonyl group
significantly reduces the
) ) basicity of the N1 nitrogen. The
The two nitrogen atoms in _ ) )
_ _ N4 nitrogen remains basic,
pKa piperazine have pKa values

allowing for salt formation to
around 5.3 and 9.7.[1]

improve solubility. The 2-
methyl group has a minor
electronic effect but influences

conformation.

This negative LogP indicates
high hydrophilicity. The 2-
methyl group will slightl
LogP -1.1 (Calculated)[6] ) 9 ) P o S
increase lipophilicity,
potentially improving

membrane permeability.

The N-H group can act as a
hydrogen bond donor, while
the sulfonyl oxygens are
) 1 Donor (N-H), 2 Acceptors
Hydrogen Bonding (0=5=0) strong acceptors. These
o features are critical for specific
interactions with protein

targets.

Chirality Achiral The presence of the methyl
group at the C2 position
creates a chiral center,
resulting in (S) and (R)

enantiomers. This is a critical
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consideration, as enantiomers
often exhibit different
pharmacological activities and

metabolic profiles.

General Synthetic Approach

The synthesis of 1-Methanesulfonyl-2-methylpiperazine is typically achieved through the
sulfonylation of 2-methylpiperazine. This reaction is a standard procedure in medicinal
chemistry.
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Figure 1: General synthetic workflow for 1-Methanesulfonyl-2-methylpiperazine.
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Causality in Synthesis: The choice of a non-nucleophilic organic base like triethylamine is
critical to deprotonate the secondary amine of 2-methylpiperazine, activating it for nucleophilic
attack on the highly electrophilic sulfur atom of methanesulfonyl chloride.[7] Dichloromethane
(DCM) is a common solvent as it is relatively inert and effectively solubilizes the reactants.
Post-reaction workup with a mild aqueous base (e.g., sodium bicarbonate) neutralizes any
excess acid generated, and purification via column chromatography separates the desired
product from unreacted starting materials and byproducts.

Section 2: Biological Activities of Structurally
Related Compounds

The therapeutic potential of the 1-Methanesulfonyl-2-methylpiperazine scaffold is best
understood by examining the biological activities of compounds that incorporate this or a very
similar moiety.

Anticancer Activity: Targeting the PISBK/AKT/ImTOR
Pathway

The most significant and well-documented application of the methanesulfonyl-piperazine
scaffold is in the development of anticancer agents, particularly as inhibitors of the
Phosphoinositide 3-kinase (PI3K) pathway. This pathway is one of the most frequently
dysregulated signaling networks in human cancers, making it a prime target for therapeutic
intervention.[8]

A key example is the compound CYH33, a potent and selective PI3Ka inhibitor developed for
the treatment of advanced solid tumors.[8] The chemical structure of CYH33 prominently
features a (4-(methylsulfonyl)piperazin-1-yl)methyl group. This compound demonstrated a
PI3Ka inhibitory concentration (IC50) of 5.9 nM and showed dose-dependent antitumor efficacy
in xenograft models.[8] Western blot analysis confirmed that its mechanism of action involves
the inhibition of AKT phosphorylation, a critical downstream effector in the PI3K pathway.[8]
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Figure 2: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of related
compounds.

Other studies have highlighted the broad utility of the piperazine moiety in anticancer drug
design, targeting Bcl-2 anti-apoptotic proteins, receptor tyrosine kinases (VEGFR, EGFR,
HERZ2), and other key components of cancer cell signaling.[9][10][11]

Central Nervous System (CNS) Activity

The piperazine scaffold is a well-established pharmacophore in CNS-acting drugs.[5]
Arylpiperazine derivatives, for instance, are known to interact with a variety of neurotransmitter
receptors, including serotonin (5-HT) and dopamine receptors.[12]

Compounds containing piperazine-chalcone hybrids have been investigated as multi-target
agents for neurological disorders, showing inhibitory activity against:

e Monoamine Oxidase B (MAO-B): Inhibition of MAO-B increases dopamine levels and is a
therapeutic strategy for Parkinson's disease.[5]

o Acetylcholinesterase (AChE): AChE inhibitors are a primary treatment for Alzheimer's
disease.[5]

e [3-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE-1): BACE-1 is a key enzyme in
the production of amyloid-f3 plaques in Alzheimer's disease.[5]

The specific 1-Methanesulfonyl-2-methylpiperazine scaffold, with its polarity and structural
features, is a promising candidate for designing CNS-penetrant molecules. Its ability to serve
as a versatile building block allows for the attachment of various aromatic or heterocyclic
moieties to target specific CNS receptors or enzymes.[12][13]

Antimicrobial and Antifungal Activity

Derivatives of piperazine have also demonstrated notable antimicrobial and antifungal
properties.[3] The core structure can be functionalized to create compounds that are effective
against various strains of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi
(e.g., Candida albicans, Aspergillus niger).[3] While less explored than its anticancer and CNS
potential, the 1-Methanesulfonyl-2-methylpiperazine core could serve as a starting point for
the development of novel anti-infective agents.
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Section 3: Experimental Protocols for Biological
Evaluation

To empirically determine the biological activity of 1-Methanesulfonyl-2-methylpiperazine, a
tiered screening approach is recommended. The following protocols provide a robust
framework for an initial investigation, focusing on the promising area of oncology.

Tier 1: Biochemical Assay
(Target-Based)

i
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Figure 3: Tiered experimental workflow for in vitro screening.

Protocol 3.1: In Vitro PI3K Alpha Kinase Inhibition Assay

» Objective: To determine the direct inhibitory effect of the test compound on the enzymatic

activity of recombinant human PI3Ka.
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o Causality: This is a primary, target-based assay. A positive result directly implicates the
compound as an inhibitor of the enzyme, independent of cellular effects. Commercial kits
(e.g., ADP-Glo™ Kinase Assay) provide a standardized, high-throughput method.

o Methodology:

o Reagent Preparation: Reconstitute recombinant human PI3Ka enzyme, lipid kinase
substrate (PIP2), and ATP according to the manufacturer's protocol. Prepare a serial
dilution of 1-Methanesulfonyl-2-methylpiperazine (e.g., from 100 uM to 1 nM) in DMSO.

o Kinase Reaction: In a 384-well plate, add 2.5 pL of the test compound dilution or DMSO
(vehicle control). Add 5 pL of the enzyme/substrate mix.

o Initiation: Initiate the reaction by adding 2.5 pL of ATP solution. Incubate at room
temperature for 60 minutes.

o Signal Generation: Stop the kinase reaction and deplete the remaining ATP by adding 10
uL of ADP-GlIo™ Reagent. Incubate for 40 minutes.

o Luminescence Detection: Add 20 uL of Kinase Detection Reagent to convert the
generated ADP to ATP and produce a luminescent signal via a luciferase reaction.
Incubate for 30 minutes.

o Data Acquisition: Read the luminescence on a plate reader.

o Analysis: Calculate the percent inhibition relative to the vehicle control and plot against the
compound concentration. Determine the IC50 value using non-linear regression analysis.

Protocol 3.2: Cell Viability /| Cytotoxicity Assay (MTT
Assay)

o Objective: To assess the effect of the test compound on the metabolic activity and
proliferation of cancer cells.

o Causality: This is a phenotypic assay. A reduction in signal indicates that the compound is
either cytotoxic (kills cells) or cytostatic (inhibits proliferation). It validates that the
biochemical activity observed in Protocol 3.1 translates to a cellular effect.
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e Methodology:

o Cell Seeding: Plate a cancer cell line with a known PIK3CA mutation (e.g., MCF-7, SKOV-
3) in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

o Compound Treatment: Treat the cells with a serial dilution of 1-Methanesulfonyl-2-
methylpiperazine for 72 hours. Include a vehicle control (DMSO) and a positive control
(e.g., CYH33 or Alpelisib).

o MTT Addition: Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the
yellow MTT to purple formazan crystals.

o Solubilization: Carefully remove the media and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

o Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

o Analysis: Normalize the absorbance values to the vehicle control to determine the
percentage of cell viability. Calculate the G150 (concentration for 50% growth inhibition)
value.

Protocol 3.3: Western Blot Analysis for PI3BK Pathway
Modulation

» Objective: To confirm that the observed cytotoxicity is mediated by the inhibition of the PI3K
signaling pathway.

o Causality: This is a mechanistic assay that provides a direct link between the drug target and
the cellular phenotype. Observing a dose-dependent decrease in the phosphorylation of AKT
(p-AKT), a direct downstream target of PI3K, confirms the compound's on-target mechanism
of action.[8]

o Methodology:

o Cell Treatment & Lysis: Plate cells (e.g., MCF-7) in a 6-well plate and grow to 70-80%
confluency. Treat with the test compound at various concentrations (e.g., 0.1x, 1x, 10x
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GI50) for 2-4 hours. Wash cells with ice-cold PBS and lyse with RIPA buffer containing
protease and phosphatase inhibitors.

o Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o SDS-PAGE: Load equal amounts of protein (20-30 ug) onto a 10% SDS-polyacrylamide
gel and separate by electrophoresis.

o Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.
o Immunoblotting:
» Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

» Incubate the membrane overnight at 4°C with primary antibodies against p-AKT
(Ser473), total AKT, and a loading control (e.g., GAPDH or -actin).

» Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1
hour at room temperature.

o Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein
bands using a chemiluminescence imaging system.

o Analysis: Quantify the band intensities. A decrease in the p-AKT/total AKT ratio with
increasing compound concentration confirms pathway inhibition.

Conclusion and Future Directions

The 1-Methanesulfonyl-2-methylpiperazine scaffold represents a highly promising core for
the development of novel therapeutic agents. The strong precedent set by PI3K inhibitors like
CYH33 firmly establishes its potential in oncology.[8] Furthermore, the well-documented role of
the broader piperazine class in CNS-acting drugs suggests that this scaffold could be readily
adapted to target neurological disorders.[5]

Future research should focus on a systematic exploration of this scaffold. Key steps include:
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» Stereoselective Synthesis: The synthesis and separation of the (S) and (R) enantiomers are
paramount, as they are likely to exhibit different biological profiles.

» Scaffold Elaboration: A library of derivatives should be synthesized by functionalizing the N4
position of the piperazine ring with various aryl, heteroaryl, or aliphatic groups to probe
structure-activity relationships (SAR).

» Broad Biological Screening: Beyond PI3K, derivatives should be screened against a panel of
cancer-relevant kinases and CNS targets (e.g., GPCRs, ion channels, enzymes like MAO-B
and AChE).

« In Vivo Evaluation: Promising lead compounds identified through in vitro screening should be
advanced into pharmacokinetic and efficacy studies using relevant animal models of cancer
or neurological disease.

By leveraging the established strengths of the piperazine and methanesulfonyl moieties, the 1-
Methanesulfonyl-2-methylpiperazine scaffold provides a fertile ground for the discovery of
next-generation therapeutics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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